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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzoyl! chloride

Cat. No.: B1301936

For researchers, scientists, and professionals in drug development, 2,3,4,5-
Tetrafluorobenzoyl chloride is a pivotal reagent. This fluorinated organic compound serves
as a critical intermediate in the synthesis of a wide array of pharmaceutical and agrochemical
compounds. Its unique fluorine-containing structure imparts desirable properties to target
molecules, such as enhanced lipophilicity and metabolic stability.[1] This guide provides an in-
depth overview of its chemical identifiers, physical properties, synthesis protocols, and key
applications.

Core Identifiers and Physicochemical Properties

Accurate identification and understanding of the physicochemical properties of 2,3,4,5-
Tetrafluorobenzoyl chloride are fundamental for its effective use in research and
development. The compound is typically a colorless to light yellow clear liquid with a pungent
odor.[1][2][3]
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Identifier

Value

CAS Number

94695-48-4[2][3][4][5][6]

Molecular Formula

C/HCIF4O[2][4]

Molecular Weight 212.53 g/mol [2][4][5]
PubChem CID 2733689[2][4]

MDL Number MFCD00075164[2][5]
EC Number 619-058-9[4]

Beilstein/REAXYS No.

5266860[5][7]

InChl

INChl=1S/C7HCIF40/c8-7(13)2-1-
3(9)5(11)6(12)4(2)10/h1H[4][5]

InChlKey

XWCKIXLTBNGIHV-UHFFFAOY SA-N[5]

Canonical SMILES

C1=C(C(=C(C(=C1F)F)F)C(=0)CI)F[5]

Property Value

Appearance Colorless to light yellow clear liquid[2][6]
Density 1.58 - 1.61 g/mL at 25 °C[2][3][5]

Boiling Point 65 - 66 °C at 10 mmHg[2], 174.4 °C at 760

mmHg[3]

Refractive Index

n20/D 1.478 - 1.49[2][3][5]

Flash Point

89 °C (closed cup)[5]

Purity

> 97% (GC)[2]

Storage Conditions

Store at 2 - 8 °C in a cool, dry place away from

ignition sources.[2][3][6]

Synthesis Protocols
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The synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride can be achieved through various
methods. Below are detailed experimental protocols for two common laboratory-scale
syntheses.

Synthesis using Triphosgene

A facile and selective method for the preparation of 2,3,4,5-Tetrafluorobenzoyl chloride
involves the use of triphosgene (bis(trichloromethyl)carbonate, BTC) as a chlorinating agent,
which is a safer alternative to gaseous phosgene.[8]

Experimental Protocol:

e A 4-necked round-bottom flask is equipped with a mechanical stirrer, digital thermometer,
nitrogen inlet-outlet, and a condenser.

e The flask is charged with triphosgene (5.5 g, 18.5 mmol) and 1,2-dichloroethane (30 mL).
e The mixture is heated to 353 K (80 °C).

e A solution of 2,3,4,5-tetrafluorobenzoic acid (9.7 g, 50 mmol) and N,N-dimethylformamide
(DMF) (0.18 g, 5 mol % of the acid) in 1,2-dichloroethane (50 mL) is added dropwise over 1
hour at 353 K.

e The reaction mixture is stirred for an additional 4 hours at the same temperature.
 After cooling to 273 K (0 °C), the mixture is filtered to remove any unreacted triphosgene.

e The resulting product, 2,3,4,5-Tetrafluorobenzoyl chloride, can be analyzed by Gas
Chromatography (GC). This method can achieve a yield of up to 95 mol %.[8][9]
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Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride using Triphosgene
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Caption: Workflow for the synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride.

Synthesis using Oxalyl Chloride

Another common laboratory preparation involves the use of oxalyl chloride as the chlorinating
agent.[10]

Experimental Protocol:

e To a solution of 2,3,4,5-tetrafluorobenzoic acid (30.0 g, 155 mmol) in dichloromethane (75
ml), add oxalyl chloride (14.8 ml, 1.1 equivalents).

e Add three drops of dry N,N-dimethylformamide (DMF) to the mixture.

« Stir the vigorous reaction at room temperature overnight.
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e Concentrate the mixture to an oil.

e The residue is taken up in toluene and re-concentrated to afford 2,3,4,5-tetrafluorobenzoyl
chloride, which can be used in subsequent steps without further purification.[10]

Industrial Preparation and Applications

Industrially, the synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride is a multi-step process that
can start from raw materials like 3,4,5,6-tetrafluorophthalic anhydride.[11] The process involves
condensation, fluorination, hydrolysis, decarboxylation, and finally, chlorination.[11]

The primary application of 2,3,4,5-Tetrafluorobenzoyl chloride lies in its role as a key building
block in the synthesis of fluorinated organic compounds.[2] It is widely utilized in the
pharmaceutical and agrochemical industries to introduce fluorine atoms into molecules, which
can enhance biological activity and improve the pharmacokinetic profile of drug candidates.[2]
[12] For instance, it has been used in the preparation of 4-hydroxy-1-(3-pyridyl)-1-butanone-
tetrafluorobenzoate and N-[(4-carbamoylphenyl)carbamothioyl]-2,3,4,5-tetrafluorobenzamide.
[7][13] It is also an important intermediate in the synthesis of third-generation fluoroquinolone
antibacterials.

As an acylating agent, it readily reacts with various nucleophiles such as amines, alcohols, and
thiols to form corresponding amides, esters, and thioesters.[1] Its high reactivity and the ability
to impart unique properties through fluorination make it an invaluable tool for chemists in both
academic research and industrial manufacturing.[2]

Applications of 2,3,4,5-Tetrafluorobenzoyl Chloride

2,3,4,5-Tetrafluorobenzoyl Chloride
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Caption: Key application areas of 2,3,4,5-Tetrafluorobenzoyl chloride.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1301936?utm_src=pdf-body
https://www.benchchem.com/product/b1301936?utm_src=pdf-body
https://prepchem.com/2-3-4-5-tetrafluorobenzoyl-chloride/
https://www.benchchem.com/product/b1301936?utm_src=pdf-body
https://patents.google.com/patent/CN102627553A/en
https://patents.google.com/patent/CN102627553A/en
https://www.benchchem.com/product/b1301936?utm_src=pdf-body
https://www.chemimpex.com/products/45359
https://www.chemimpex.com/products/45359
https://www.nbinno.com/article/other-organic-chemicals/unlock-innovation-crucial-role-2345-tetrafluorobenzoyl-chloride-modern-chemistry-re
https://www.sigmaaldrich.com/HK/zh/product/aldrich/339563
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1228502.htm
https://www.medchemexpress.com/2-3-4-5-tetrafluorobenzoyl-chloride.html
https://www.chemimpex.com/products/45359
https://www.benchchem.com/product/b1301936?utm_src=pdf-body-img
https://www.benchchem.com/product/b1301936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

2,3,4,5-Tetrafluorobenzoyl chloride is a corrosive substance that can cause severe skin
burns and eye damage.[4] It is combustible and reacts with water, which may generate heat or
gases.[14] Therefore, appropriate personal protective equipment, including face shields,
gloves, and suitable respirators, should be worn when handling this chemical.[5] It should be
stored in a tightly closed container in a cool, dry, and well-ventilated area, away from moisture
and incompatible materials such as alcohols, oxidizing agents, and strong bases.[3][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,3,4,5-
Tetrafluorobenzoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301936#2-3-4-5-tetrafluorobenzoyl-chloride-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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